2-Amino-4,5-dimethoxybenzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-4,5-dimethoxybenzenecarboximidamide, also known as DMXB-A, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of imidazoline receptor ligands and has been studied for its effects on the central nervous system.
Mechanism of Action
2-Amino-4,5-dimethoxybenzenecarboximidamide acts as an agonist of the imidazoline I2 receptor, which is involved in the regulation of blood pressure, glucose homeostasis, and neuroprotection. Activation of this receptor by 2-Amino-4,5-dimethoxybenzenecarboximidamide has been shown to increase the release of acetylcholine, a neurotransmitter that is important for learning and memory.
Biochemical and Physiological Effects
2-Amino-4,5-dimethoxybenzenecarboximidamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. It has also been found to have neuroprotective effects in models of stroke and traumatic brain injury.
Advantages and Limitations for Lab Experiments
2-Amino-4,5-dimethoxybenzenecarboximidamide has several advantages as a research tool, including its high potency and selectivity for the imidazoline I2 receptor. However, its limited solubility in aqueous solutions and potential toxicity at high doses are limitations that need to be taken into consideration.
Future Directions
Future research on 2-Amino-4,5-dimethoxybenzenecarboximidamide could focus on its potential therapeutic applications in other neurological disorders such as depression and anxiety. Additionally, the development of more potent and selective imidazoline I2 receptor agonists could lead to the discovery of new treatments for these diseases. Finally, the investigation of the molecular mechanisms underlying the neuroprotective effects of 2-Amino-4,5-dimethoxybenzenecarboximidamide could provide insights into the development of novel therapies for stroke and traumatic brain injury.
Synthesis Methods
The synthesis of 2-Amino-4,5-dimethoxybenzenecarboximidamide involves the reaction of 2-amino-4,5-dimethoxybenzaldehyde with cyanamide in the presence of a catalyst. The resulting product is then reduced to yield 2-Amino-4,5-dimethoxybenzenecarboximidamide.
Scientific Research Applications
2-Amino-4,5-dimethoxybenzenecarboximidamide has been studied for its potential therapeutic applications in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been found to improve cognitive function and memory in animal models of these diseases.
properties
IUPAC Name |
2-amino-4,5-dimethoxybenzenecarboximidamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O2/c1-13-7-3-5(9(11)12)6(10)4-8(7)14-2/h3-4H,10H2,1-2H3,(H3,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWHPYKYHZVSUQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C(=N)N)N)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4,5-dimethoxybenzenecarboximidamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.